Cas no 1183779-56-7 (4-Chloro-2-(5-chlorothiophen-2-yl)-5,6-dimethylpyrimidine)

• Product Name: 4-Chloro-2-(5-chlorothiophen-2-yl)-5,6-dimethylpyrimidine
• CAS No: 1183779-56-7
• MF: C₁₀H₈Cl₂N₂S
• MW: 259.154918670654
• CID: 5734350
• PubChem ID: 60995115
• Update Time: 2025-05-27

4-Chloro-2-(5-chlorothiophen-2-yl)-5,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 1183779-56-7
• starbld0015662
• SCHEMBL15947929
• 4-Chloro-2-(5-chlorothiophen-2-yl)-5,6-dimethylpyrimidine
• AKOS010222261

• Inchi： 1S/C10H8Cl2N2S/c1-5-6(2)13-10(14-9(5)12)7-3-4-8(11)15-7/h3-4H,1-2H3
• InChI Key： ONJBDWFFFMYMNW-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(C)=NC(C2=CC=C(S2)Cl)=N1

Computed Properties

• Exact Mass: 257.9785248g/mol
• Monoisotopic Mass: 257.9785248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54Ų

Additional information on 4-Chloro-2-(5-chlorothiophen-2-yl)-5,6-dimethylpyrimidine

Comprehensive Overview of 4-Chloro-2-(5-chlorothiophen-2-yl)-5,6-dimethylpyrimidine (CAS No. 1183779-56-7)

4-Chloro-2-(5-chlorothiophen-2-yl)-5,6-dimethylpyrimidine (CAS No. 1183779-56-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine core substituted with chlorothiophene and methyl groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure combines a chlorinated thiophene moiety with a dimethylpyrimidine backbone, making it a versatile building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 4-Chloro-2-(5-chlorothiophen-2-yl)-5,6-dimethylpyrimidine has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential applications in cancer therapy and infectious disease treatment, aligning with the growing focus on precision medicine. The compound’s chloro and methyl substituents enhance its reactivity, enabling selective modifications for targeted drug design.

The synthesis of CAS 1183779-56-7 typically involves multi-step organic reactions, including cross-coupling and halogenation processes. Its thiophene-pyrimidine hybrid structure contributes to improved lipophilicity and binding affinity, key factors in optimizing drug pharmacokinetics. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure high purity, a critical requirement for pharmaceutical intermediates.

From an industrial perspective, 4-Chloro-2-(5-chlorothiophen-2-yl)-5,6-dimethylpyrimidine is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions aim to reduce environmental impact while maintaining yield efficiency. This aligns with global trends toward eco-friendly chemical production, a topic frequently searched by professionals in the field.

Beyond pharmaceuticals, this compound’s electronic properties have sparked interest in organic electronics. Its conjugated system and electron-withdrawing groups make it a candidate for OLED materials and semiconductor research. Such applications are increasingly relevant amid the rise of flexible electronics and wearable technology.

In summary, 4-Chloro-2-(5-chlorothiophen-2-yl)-5,6-dimethylpyrimidine (CAS No. 1183779-56-7) represents a multifaceted compound with broad utility in life sciences and advanced materials. Its structural features and adaptability position it at the forefront of innovative research, addressing contemporary challenges in healthcare and technology.